4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid

Core Science & Biosynthesis

Overview of piperidine derivatives in benzoic acid synthesis

Catalytic Roles and Structural Integration in Drug Discovery

Executive Summary

The convergence of piperidine moieties with benzoic acid scaffolds represents a cornerstone in modern medicinal chemistry. This structural hybrid—often manifested as 4-(piperidin-1-yl)benzoic acid or its alkoxy-linked congeners —serves as a critical pharmacophore in therapeutics ranging from selective estrogen receptor modulators (SERMs) like Raloxifene to novel GlyT1 inhibitors for CNS disorders.

This technical guide dissects the synthesis of these derivatives, moving beyond generic textbook definitions to address the process chemistry challenges faced by drug development professionals. We explore two distinct paradigms:

• Structural Integration: Synthesizing the piperidine-benzoic acid core via SNAr and alkylation strategies.

• Catalytic Utility: Utilizing piperidine as an organocatalyst in Knoevenagel-Doebner condensations to construct complex benzoic acid precursors.

Part 1: Structural Integration – Synthesis of Piperidinyl-Benzoic Acids

The direct attachment of a piperidine ring to a benzoic acid scaffold is chemically distinct from tethering it via a linker. The electronic character of the benzoic acid (an electron-withdrawing group, EWG) dictates the synthetic strategy.

1.1 The "Workhorse" Pathway: Nucleophilic Aromatic Substitution (SNAr)

For synthesizing 4-(piperidin-1-yl)benzoic acid , SNAr is the preferred industrial route. The carboxyl (or ester) group at the para position activates the benzene ring, lowering the energy barrier for nucleophilic attack by the secondary amine (piperidine).

Mechanistic Insight: While 4-chlorobenzoic acid is a common starting material due to cost, 4-fluorobenzoic acid often provides superior kinetics. The high electronegativity of fluorine inductively stabilizes the anionic Meisenheimer intermediate, which is the rate-determining step in SNAr, despite the C-F bond being stronger than C-Cl.

Protocol 1: High-Yield SNAr Synthesis of 4-(Piperidin-1-yl)benzoic Acid Target Audience: Process Chemists scaling from gram to kilogram.

• Reagents: 4-Fluorobenzoic acid (1.0 eq), Piperidine (3.0 eq), K2CO3 (2.5 eq).

• Solvent: DMSO (Dimethyl sulfoxide) or NMP (N-methyl-2-pyrrolidone). Why: Polar aprotic solvents solvate the cation (K+), leaving the carbonate anion "naked" and more basic, while stabilizing the polar transition state.

• Conditions: 100°C – 120°C, 12–16 hours.

Step-by-Step Methodology:

• Charging: Charge a reaction vessel with 4-fluorobenzoic acid and DMSO (5 vol).

• Base Addition: Add powdered, anhydrous K2CO3. Critical: Water content <0.5% to prevent hydrolysis side-reactions.

• Nucleophile Addition: Add piperidine dropwise. An exotherm is expected; maintain internal temp <40°C during addition.

• Reaction: Heat to 110°C. Monitor via HPLC for the disappearance of the starting material (<1.0%).

• Quench & Workup: Cool to 20°C. Pour the mixture into ice-cold water (20 vol). Adjust pH to 4.0 using 2N HCl.

• Isolation: The product precipitates as a solid. Filter and wash with water to remove DMSO/salts.

• Purification: Recrystallize from Ethanol/Water (9:1) to remove trace oligomers.

1.2 The "Linker" Pathway: O-Alkylation (Raloxifene Precursors)

When the piperidine is tethered via an ether linkage (e.g., 4-(2-(piperidin-1-yl)ethoxy)benzoic acid ), the chemistry shifts from SNAr to nucleophilic substitution on an alkyl halide.

Key Challenge: The competition between O-alkylation (desired) and C-alkylation or polymerization. Solution: Use of phase-transfer catalysis (PTC) or specific solvent systems (MEK/K2CO3) to favor oxygen nucleophilicity.

Part 2: Visualization of Synthetic Logic

The following diagram illustrates the decision matrix for selecting the correct synthetic route based on the target structure's electronic and steric demands.

Figure 1: Decision tree for synthesizing piperidinyl-benzoic acid derivatives. Green nodes indicate preferred industrial routes.

Part 3: Piperidine as a Catalytic Reagent

Beyond being a structural component, piperidine acts as a vital organocatalyst in the synthesis of benzoic acid derivatives, particularly unsaturated variants like cinnamic acids (precursors to benzoic acids via oxidation).

The Knoevenagel-Doebner Condensation

Piperidine is the catalyst of choice for condensing aromatic aldehydes with malonic acid. Unlike strong inorganic bases, piperidine forms an iminium ion intermediate with the aldehyde, which is significantly more electrophilic than the free aldehyde.

Mechanism:

• Nucleophilic Attack: Piperidine attacks the aldehyde carbonyl to form a carbinolamine.

• Dehydration: Loss of water yields the highly reactive iminium ion.

• Enolization: The co-catalyst (often Pyridine or Acetic Acid) facilitates the enolization of malonic acid.

• C-C Bond Formation: The enol attacks the iminium ion.

• Decarboxylation (Doebner): Heating induces decarboxylation to yield the

  -unsaturated acid.

Table 1: Solvent & Base Effects on Knoevenagel Condensation

Solvent System	Catalyst	Yield	Notes
Pyridine (Reflux)	Piperidine (10 mol%)	85-95%	Classical "Doebner" conditions. High yield but difficult workup (pyridine removal).
Ethanol	Piperidine/AcOH	70-80%	Green alternative. Slower kinetics; requires longer reflux.
Water	Piperidine (Stoichiometric)	60-75%	"On-water" chemistry. Product precipitates, simplifying isolation.
Ionic Liquids	Piperidine	>90%	High cost, recyclable system. Best for high-value intermediates.

Part 4: Troubleshooting & Optimization

Expertise Note: Common failure modes in these syntheses and how to resolve them.

• Issue: Incomplete Conversion in SNAr.

  • Cause: Deactivation of the catalyst or presence of water.

  • Fix: Switch from K2CO3 to Cs2CO3 (Cesium effect: higher solubility in organic solvents) or increase temperature to 130°C. Ensure reagents are dry.

• Issue: Dimerization during Alkylation.

  • Cause: The chloroethylpiperidine cyclizing to an aziridinium ion (reactive intermediate) which then reacts non-selectively.

  • Fix: Use the hydrochloride salt of the chloroethylpiperidine and liberate the free base in situ slowly using a heterogenous base mixture.

• Issue: "Tarring" in Knoevenagel Reactions.

  • Cause: Polymerization of the unsaturated product.

  • Fix: Add a radical inhibitor (e.g., BHT) or reduce reaction temperature and use a stronger catalyst (e.g., TiCl4/Piperidine complex).

References

• Vertex AI Search. (2025). Synthesis and Antimicrobial Efficacy of New Benzoic Acid Hydrazide Derivatives Substituted by Piperidine. ResearchGate. Link

• Google Patents. (2005). Process for preparing benzoic acids (US20050137396A1). Link

• National Institutes of Health (NIH). (2022). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry. Link

• American Chemical Society (ACS). (2017). Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction. J. Phys. Chem. B. Link

• Organic Chemistry Portal. (2023). Knoevenagel Condensation: Doebner Modification. Link

Protocols & Analytical Methods

Step-by-step preparation of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid from raw materials

An Application Note and Protocol for the Synthesis of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic Acid

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis of 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid, a key intermediate in pharmaceutical research and development. The protocol details a robust two-step synthetic route commencing with the radical bromination of 4-methylbenzoic acid to yield 4-(bromomethyl)benzoic acid, followed by a nucleophilic substitution reaction with isonipecotamide. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, explanations of experimental choices, safety protocols, and supporting references to ensure scientific integrity and reproducibility.

Introduction

4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid is a valuable building block in medicinal chemistry.[1] Its structure, featuring a benzoic acid moiety and a piperidine-4-carboxamide group, makes it a versatile scaffold for the synthesis of various biologically active molecules. The protocol outlined herein describes an efficient and scalable laboratory synthesis. The chosen synthetic strategy involves the preparation of a key electrophilic intermediate, 4-(bromomethyl)benzoic acid, followed by its reaction with the nucleophilic secondary amine of isonipecotamide. This approach is favored for its reliability and the commercial availability of the starting materials.

Overall Synthetic Strategy

The synthesis is a two-step process. The first step is the radical substitution on the methyl group of 4-methylbenzoic acid to introduce a bromine atom, making it an effective electrophile. The second step is a nucleophilic substitution where the secondary amine of isonipecotamide displaces the bromide to form the final product.

Figure 1: Overall synthetic pathway.

Part 1: Synthesis of 4-(Bromomethyl)benzoic acid

This initial step transforms the relatively unreactive methyl group of 4-methylbenzoic acid into a reactive benzyl bromide, which is susceptible to nucleophilic attack. This is achieved through a radical bromination reaction using N-bromosuccinimide (NBS) as the bromine source and benzoyl peroxide as a radical initiator.[2]

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
4-Methylbenzoic acid	99-94-5	136.15	3.00 g
N-Bromosuccinimide (NBS)	128-08-5	177.98	4.0 g
Benzoyl peroxide	94-36-0	242.23	0.25 g
Chlorobenzene	108-90-7	112.56	30 mL
Hexane	110-54-3	86.18	As needed
Deionized Water	7732-18-5	18.02	As needed

Experimental Protocol

• Reaction Setup: In a 100 mL round-bottomed flask equipped with a magnetic stir bar, combine 4-methylbenzoic acid (3.00 g), N-bromosuccinimide (4.0 g), and benzoyl peroxide (0.25 g).[2]

• Solvent Addition: Add chlorobenzene (30 mL) to the flask, ensuring all solids are washed down from the neck.[2]

• Reflux: Attach a reflux condenser and heat the mixture to a gentle boil for 1 hour. The reaction time begins once boiling starts.[2]

• Product Precipitation: After 1 hour, cool the flask to room temperature and then place it in an ice bath to facilitate the precipitation of the product.[2]

• Filtration and Washing: Filter the solid product using suction filtration. Wash the collected solid with three portions of hexane (10 mL each) to remove byproducts.[2]

• Purification: Transfer the solid to a beaker and add deionized water (75 mL). Stir the slurry to dissolve the succinimide byproduct. Filter the solid again with suction, wash with two portions of water (15 mL each) followed by two portions of hexane (15 mL each).[2]

• Drying: Dry the final product, 4-(bromomethyl)benzoic acid, under vacuum.

Part 2: Synthesis of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid

In this final step, the synthesized 4-(bromomethyl)benzoic acid is reacted with isonipecotamide. The nitrogen atom of the piperidine ring in isonipecotamide acts as a nucleophile, attacking the benzylic carbon of 4-(bromomethyl)benzoic acid and displacing the bromide ion to form the desired product.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
4-(Bromomethyl)benzoic acid	6232-88-8	215.04	2.15 g
Isonipecotamide	39546-32-2	128.17	1.28 g
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	2.1 g
Dimethylformamide (DMF)	68-12-2	73.09	20 mL
Deionized Water	7732-18-5	18.02	As needed
Ethyl Acetate	141-78-6	88.11	As needed
Brine	N/A	N/A	As needed
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed

Experimental Protocol

• Reaction Setup: To a dry 100 mL round-bottom flask, add isonipecotamide (1.28 g), sodium bicarbonate (2.1 g), and anhydrous dimethylformamide (20 mL).

• Stirring: Stir the mixture at room temperature for 15 minutes to ensure good dispersion.

• Addition of Electrophile: Add 4-(bromomethyl)benzoic acid (2.15 g) to the reaction mixture.

• Heating: Heat the reaction mixture to 80-90 °C and maintain stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 6-12 hours.

• Work-up: After completion, allow the reaction mixture to cool to room temperature. Pour the mixture into a separatory funnel containing deionized water (50 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine solution (50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid as a solid.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow.

Safety and Handling Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

• 4-(Bromomethyl)benzoic acid: This compound is a lachrymator and causes skin and eye irritation.[3][4][5] Avoid breathing dust and ensure thorough washing after handling.[3] In case of contact, rinse immediately and thoroughly with water.[4]

• Isonipecotamide: May cause skin, eye, and respiratory irritation.[6][7] Handle with care and avoid dust formation.[7]

• Benzoyl Peroxide: This is a strong oxidizing agent and can be explosive when dry. Handle with care and avoid friction or shock.

• Solvents: Chlorobenzene, DMF, and ethyl acetate are flammable and have associated health risks. Use in a fume hood and away from ignition sources.

Conclusion

The protocol described provides a reliable and detailed method for the preparation of 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid. By following the outlined steps and adhering to the safety precautions, researchers can successfully synthesize this important intermediate for use in further drug discovery and development efforts. The causality behind experimental choices, such as the use of a radical initiator in the first step and a base in the second, are grounded in fundamental principles of organic chemistry, ensuring a robust and reproducible process.

References

• PrepChem.com. (n.d.). Synthesis of 4-(chloromethyl)-benzoic acid. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 28). Understanding the Synthesis and Applications of 4-(Chloromethyl)benzoic Acid. Retrieved from [Link]

• Angene Chemical. (2021, May 1). Safety Data Sheet - 4-(Bromomethyl)benzoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-(Bromomethyl)benzoic acid | C8H7BrO2 | CID 22599. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). CN1907948A - Preparation method of 4-chloromethyl benzoic acid t-butyl ester.

• Purgatorio, R., et al. (2021). First-in-Class Isonipecotamide-Based Thrombin and Cholinesterase Dual Inhibitors with Potential for Alzheimer Disease. Molecules, 26(17), 5208. MDPI. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid. Retrieved from [Link]

• Google Patents. (2016, July 21). WO2016113277A1 - Method for preparing 4-cyanopiperidine hydrochloride.

• National Center for Biotechnology Information. (n.d.). 4-(4-Methylpiperazin-1-yl)benzoic acid | C12H16N2O2 | CID 736532. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-((4-Methyl-1-piperazinyl)methyl)benzoic acid dihydrochloride. PubChem. Retrieved from [Link]

• ResearchGate. (2025, August 6). A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid - The key precursor toward imatinib. Retrieved from [Link]

• University of North Florida. (n.d.). Chemistry 3719L – Week 11 Synthesis of 4-Methoxymethylbenzoic acid by Nucleophilic Substitution (SN2). Retrieved from [Link]

• University of North Florida. (2004). Chemistry 3719L – Lab Session 6 Synthesis of 4-Bromomethylbenzoic acid by Radical Substitution. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Self-assembly formation of healable lanthanide luminescent supramolecular metallogels from 2,6-bis(1,2,3-triazol-4- yl)pyridine (btp) ligands. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, September 30). TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. Retrieved from [Link]

• MDPI. (2023, January 29). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Retrieved from [Link]

• Semantic Scholar. (2006, June 1). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Retrieved from [Link]

• ResearchGate. (2017, October). Synthesis of Secondary Amines from One-Pot Reductive Amination with Formic Acid as the Hydrogen Donor over an Acid-Resistant Cobalt Catalyst. Retrieved from [Link]

Sources

• 1. Benzoic acid, 4-[[4-(aminocarbonyl)-1-piperidinyl]methyl]- | 938143-02-3 [chemicalbook.com]
• 2. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. angenechemical.com [angenechemical.com]
• 5. 4-(Bromomethyl)benzoic acid | C8H7BrO2 | CID 22599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Isonipecotamide | 39546-32-2 [chemicalbook.com]
• 7. fishersci.com [fishersci.com]

Reaction conditions for coupling 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid in peptide synthesis

Application Note: High-Efficiency Coupling of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic Acid in Peptide Synthesis

Abstract & Introduction

This technical guide details the reaction conditions for coupling 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid (CAS: 938143-02-3), a functionalized benzoic acid derivative often utilized as a linker or pharmacophore fragment (e.g., in muscarinic antagonists like Revefenacin).

Integrating this moiety into peptide backbones presents three distinct chemical challenges:

• Aromatic Deactivation: The benzoic acid carbonyl is conjugated to the phenyl ring, reducing electrophilicity and slowing aminolysis compared to aliphatic amino acids.

• Primary Amide Instability: The unprotected carbamoyl group (

  ) at the piperidine C4 position is susceptible to dehydration (forming a nitrile, ) under aggressive carbodiimide activation.

• Zwitterionic Solubility: The molecule contains a basic tertiary amine and an acidic carboxyl group, often supplied as a dihydrochloride salt, necessitating precise in-situ neutralization.

This guide provides optimized protocols for both Solid-Phase Peptide Synthesis (SPPS) and Solution-Phase synthesis, prioritizing yield and the suppression of dehydration side-reactions.

Critical Mechanistic Considerations

Prevention of Amide Dehydration

The primary risk during activation is the conversion of the carbamoyl group to a nitrile (

Da). This occurs readily with carbodiimides (DCC/DIC) if the active ester is not stabilized immediately.

• Recommendation: Use Oxyma Pure (ethyl cyanohydroxyiminoacetate) or HOAt as additives.[1] These act as superior nucleophiles to HOBt, rapidly trapping the O-acylisourea intermediate and preventing the intramolecular elimination of water from the amide.

Salt Form Management

This building block is frequently supplied as a dihydrochloride salt (

) to ensure stability.

• Impact: The salt is acidic.[2] Direct addition to a coupling mixture without extra base will protonate the coupling reagents (e.g., DIEA), quenching the reaction.

• Correction: The protocol requires 2.0 additional equivalents of base (DIEA/NMM) specifically to neutralize the piperidine and benzoic acid protons before activation occurs.

Decision Matrix: Reagent Selection

The following logic gate determines the optimal coupling strategy based on your synthesis scale and resin type.

Figure 1: Decision matrix for selecting the optimal coupling reagent based on synthesis constraints.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS)

Objective: Coupling to a resin-bound primary amine (N-terminal). Preferred Reagents: DIC/Oxyma (Standard) or HATU (Difficult couplings).

Materials

• Ligand: 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid (

  salt).

• Solvent: DMF (N,N-Dimethylformamide), Peptide Grade.

• Activator: DIC (Diisopropylcarbodiimide) + Oxyma Pure.

• Base: DIEA (N,N-Diisopropylethylamine).[1][3]

Step-by-Step Procedure

• Resin Preparation:

  • Swell the resin (e.g., Rink Amide or Wang) in DMF for 20 minutes.

  • Deprotect the N-terminal Fmoc group (20% Piperidine/DMF) and wash thoroughly (

    DMF, DCM, DMF).

• Pre-Activation (The "In-Situ" Neutralization):

  • Note: Do not pre-activate for >5 minutes to avoid side reactions.

  • In a vial, dissolve 3.0 eq of the Benzoic Acid derivative in minimal DMF.

  • CRITICAL: If using the

    salt, add 6.0 eq of DIEA immediately to neutralize the salt. (If free base, omit this step).

  • Add 3.0 eq of Oxyma Pure .

  • Add 3.0 eq of DIC .

  • Vortex for 30 seconds.

• Coupling:

  • Transfer the activated solution to the resin-bound peptide.

  • Agitate (shake/vortex) at room temperature for 2 to 4 hours .

  • Why longer? Benzoic acids react slower than aliphatic Fmoc-amino acids.

• Monitoring (Self-Validation):

  • Perform a Kaiser Test (Ninhydrin).[3]

  • Blue beads: Incomplete coupling

    Re-couple using HATU method.

  • Colorless beads: Complete coupling.

• Washing:

  • Drain reagents. Wash resin with DMF (

    ) and DCM ( ).

Protocol 2: Solution-Phase Coupling (Fragment Synthesis)

Objective: Coupling the benzoic acid to a soluble amine or peptide fragment. Preferred Reagents: EDC

HCl / HOBt (Simplifies purification).

Step-by-Step Procedure

• Dissolution:

  • Dissolve 1.0 eq of the amine component and 1.1 eq of the Benzoic Acid derivative in DMF or DCM/DMF (9:1).

  • Add 2.2 eq of DIEA (adjust to 4.2 eq if using HCl salts of both components) to adjust pH to ~8.

• Activation:

  • Cool the reaction vessel to 0°C (Ice bath).

  • Add 1.2 eq of HOBt (anhydrous).

  • Add 1.2 eq of EDC

    HCl .

• Reaction:

  • Stir at 0°C for 30 minutes, then allow to warm to room temperature.

  • Stir for 12–16 hours (Overnight).

• Workup (The "Water Wash"):

  • Dilute reaction with Ethyl Acetate (EtOAc).

  • Wash sequentially with:

    • 5%

      (removes unreacted acid).

    • Water.[4]

    • Brine.

  • Note: Do not use strong acid washes (1M HCl) if the product contains acid-sensitive protecting groups or if the piperidine nitrogen needs to remain deprotonated for extraction (though usually, the zwitterion stays in organic phase if pH is neutral/basic).

Analytical Data & Troubleshooting

Table 1: Troubleshooting Common Coupling Failures

Observation (LC-MS)	Diagnosis	Root Cause	Corrective Action
Mass = Expected - 18 Da	Dehydration	Primary amide ( ) converted to nitrile ( ).	Switch from HATU to DIC/Oxyma . Reduce base concentration.
Mass = Expected + 99 Da	Tetramethylguanidinylation	HATU reacting with N-terminus (slow activation).	Pre-activate acid for 2 mins before adding to resin. Ensure sufficient acid is used.
No Reaction (SM remains)	Salt Quenching	HCl salt of starting material neutralized the base.	Increase DIEA equivalents. Ensure pH is >8 before adding coupling agent.
Broad/Split Peak	Rotamers	Tertiary amide bond (Peptoid-like character).	Run HPLC at 60°C. This is likely not an impurity.

Workflow Visualization

Figure 2: Step-by-step workflow for SPPS coupling of the benzoic acid derivative.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides. Link

• Valeur, E., & Bradley, M. (2009).[5] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• PubChem. (2025).[6] 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid (Compound Summary). National Library of Medicine. Link

Sources

• 1. bachem.com [bachem.com]
• 2. 4-[(4-methylpiperazin-1-yl)methyl]benzoic Acid Dihydrochloride | 106261-49-8 | Benchchem [benchchem.com]
• 3. diposit.ub.edu [diposit.ub.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. 4-(4-Methylpiperazin-1-yl)benzoic acid | C12H16N2O2 | CID 736532 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic Acid Synthesis

Topic: Minimizing byproduct formation during 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid reactions Content type: Technical Support Center Guide

Audience: Process Chemists, Medicinal Chemists, and Drug Development Scientists. Scope: Synthesis optimization, impurity profiling, and troubleshooting for CAS 938143-02-3 (Revefenacin Intermediate/Impurity).

Executive Summary & Chemical Context[1][2][3][4]

4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid is a critical intermediate in the synthesis of long-acting muscarinic antagonists (LAMA) such as Revefenacin . It functions as the "linker-head" moiety, connecting the piperidine pharmacophore to the biphenyl system.

The synthesis typically involves the coupling of isonipecotamide (4-carbamoylpiperidine) with a 4-substituted benzoic acid derivative (e.g., 4-formylbenzoic acid or 4-(bromomethyl)benzoic acid).

Core Challenges:

• Amide Hydrolysis: The primary amide (carbamoyl group) is susceptible to hydrolysis under acidic/basic forcing conditions, leading to the dicarboxylic acid impurity (Revefenacin Impurity 9).

• Quaternization (Over-Alkylation): In alkylation routes, the product (a tertiary amine) can compete with the starting material to react with the alkyl halide, forming a quaternary ammonium salt.

• Zwitterionic Solubility: The product contains both a carboxylic acid and a tertiary amine, creating solubility challenges during isolation and increasing the risk of co-precipitating inorganic salts.

Troubleshooting Guide (FAQ)

Category A: Impurity Control[5]

Q1: We are observing high levels (>1.5%) of the dicarboxylic acid byproduct (Hydrolyzed Amide). How can we suppress this? Diagnosis: This impurity (4-((4-carboxypiperidin-1-yl)methyl)benzoic acid) results from the hydrolysis of the primary amide on the piperidine ring. Root Cause:

• pH Extremes: Exposure to pH < 2 or pH > 12 at elevated temperatures.

• Prolonged Workup: Leaving the reaction mixture in aqueous base/acid for extended periods. Corrective Action:

• Switch to Reductive Amination: If using alkylation (which often requires base and heat), switch to a mild reductive amination using Sodium Triacetoxyborohydride (STAB) at room temperature. This avoids the harsh conditions required for SN2 displacement.

• Buffer Control: Maintain reaction pH between 4.5–6.0 during reductive amination. This promotes iminium ion formation without catalyzing amide hydrolysis.

• Temperature Limit: Do not exceed 40°C during reaction or workup.

Q2: In the alkylation route using 4-(bromomethyl)benzoic acid, we see a "double-alkylated" quaternary impurity. Why? Diagnosis: The product formed is a tertiary amine, which is still nucleophilic. It reacts with a second equivalent of the benzyl bromide. Corrective Action:

• Reverse Addition: Slowly add the alkyl halide to a solution containing a large excess (1.5 – 2.0 eq) of isonipecotamide. This ensures the alkyl halide always encounters the secondary amine (starting material) rather than the product.

• Solvent Selection: Use a polar aprotic solvent like DMF or Acetonitrile to accelerate the primary SN2 reaction, allowing for lower temperatures which disfavor the higher-energy quaternization step.

Q3: The reaction stalls with 5-10% residual aldehyde during reductive amination. Diagnosis: Incomplete imine formation or competitive reduction of the aldehyde to benzyl alcohol. Corrective Action:

• Pre-formation of Imine: Stir the isonipecotamide and 4-formylbenzoic acid in the solvent (e.g., Methanol or DCM) for 1–2 hours before adding the reducing agent. This shifts the equilibrium toward the imine.

• Drying Agents: Add activated molecular sieves (3Å or 4Å) or anhydrous MgSO₄ during the imine formation step to remove water, driving the equilibrium forward.

Category B: Isolation & Workup

Q4: We cannot precipitate the product cleanly; it remains in the aqueous phase or oils out. Diagnosis: The molecule is a zwitterion. At neutral pH, it is highly polar and water-soluble. Corrective Action:

• Isoelectric Point (pI) Precipitation: The theoretical pI is approximately 5.5–6.5.

  • After reaction, remove organic solvents.

  • Dissolve residue in minimum water.

  • Carefully adjust pH to 6.0 using dilute HCl or NaOH.

  • Cool to 0–5°C to induce crystallization.

• Resin Purification: If crystallization fails, pass the aqueous solution through a Diaion HP-20 or similar hydrophobic resin. Elute inorganic salts with water, then elute the product with Water/Methanol gradients.

Technical Visualizations

Figure 1: Reaction Pathways and Impurity Map

This diagram illustrates the two primary synthetic routes and the specific origin points of critical impurities.[1]

Caption: Comparative analysis of Reductive Amination vs. Alkylation routes, highlighting critical control points for hydrolysis and quaternization impurities.

Optimized Experimental Protocol

Method: Reductive Amination (Recommended)

Rationale: This method minimizes thermal stress and avoids the over-alkylation risks associated with alkyl halides.

Reagents:

• 4-Formylbenzoic acid (1.0 equiv)

• Isonipecotamide (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

• Acetic Acid (glacial, 1.0–2.0 equiv)

• Solvent: Dichloromethane (DCM) or Methanol (MeOH)

Step-by-Step Workflow:

• Imine Formation (Critical Step):

  • Charge reaction vessel with 4-Formylbenzoic acid and Methanol (10 vol).

  • Add Isonipecotamide (1.1 eq) and Acetic Acid (1.0 eq).

  • Checkpoint: Stir at 20–25°C for 2 hours. Monitor by HPLC/TLC for disappearance of aldehyde.

  • Why: Pre-forming the imine prevents the reducing agent from wasting activity on the free aldehyde (which would form the benzyl alcohol impurity).

• Reduction:

  • Cool the mixture to 0–5°C.

  • Add Sodium Triacetoxyborohydride (STAB) portion-wise over 30 minutes.

  • Note: STAB is preferred over NaBH₄ because it is less aggressive and will not reduce the carboxylic acid or the amide group.

• Reaction Monitoring:

  • Warm to 20–25°C and stir for 4–12 hours.

  • Specification: Reaction is complete when Imine < 1.0% and Aldehyde < 0.5%.

• Quench & Isolation (Zwitterion Handling):

  • Quench with water (5 vol).

  • Concentrate under vacuum to remove organic solvent (Methanol).

  • Adjust the aqueous residue pH to 6.0 (Isoelectric point) using 1N NaOH or 1N HCl.

  • Stir at 0°C for 2 hours. The product should precipitate as a white solid.

  • Filter and wash with cold water and acetone (to remove unreacted organic impurities).

Data Summary: Impurity Profile by Method

Parameter	Reductive Amination (STAB)	Alkylation (Benzyl Bromide)
Primary Impurity	Benzyl Alcohol (Reducible)	Quaternary Ammonium Salt
Hydrolysis Risk	Low (Mild acidic conditions)	High (Requires base/heat)
Reaction Temp	0°C to 25°C	60°C to 80°C (typically)
Yield (Typical)	85–92%	60–75%
Purification	Precipitation at pI	Often requires Chromatography

References

• Veeprho Laboratories. (n.d.). Revefenacin Impurities and Related Compounds. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862.

• National Institutes of Health (NIH). (2009). Reactions of ionized methyl benzoate with methyl isocyanide. (Mechanistic insights on benzoate reactivity). Retrieved from [Link]

• PubChem. (n.d.). Compound Summary for CID 53394856 (Revefenacin Intermediate). Retrieved from [Link]

Sources

• 1. 4-(4-Methylpiperazin-1-ylmethyl)benzoic acid synthesis - chemicalbook [chemicalbook.com]

Optimizing purification steps for high-purity 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid

Introduction

Welcome to the technical support hub for 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid . This compound is a critical intermediate and known impurity (Impurity L) in the synthesis of respiratory therapeutics like Revefenacin .

Researchers often underestimate this molecule because it appears simple. However, its zwitterionic nature (containing both a basic piperidine nitrogen and an acidic benzoic acid tail) combined with a labile primary amide creates a "perfect storm" for purification failures.

This guide moves beyond standard protocols to address the why and how of optimizing purity, focusing on solubility manipulation, salt removal, and chromatographic separation.

Module 1: The Zwitterion Challenge (Solubility & Crystallization)

The Core Problem: Users frequently report that the product "oils out" or refuses to precipitate during workup. The Science: This molecule is amphoteric. It has a pKa₁ (benzoic acid) ≈ 4.2 and a pKa₂ (piperidine N) ≈ 9.5. Its solubility is pH-dependent, forming a "U-shaped" curve. Minimum solubility occurs at the Isoelectric Point (pI) , roughly pH 6.8–7.2.

Troubleshooting Guide: Crystallization Failure

Symptom	Probable Cause	Corrective Action
No Precipitate (Clear Solution)	pH is too low (< 4) or too high (> 9). The molecule is charged and highly water-soluble.	Slowly adjust pH to 6.8–7.0 using 1M HCl or 1M NaOH. Monitor with a calibrated pH meter, not paper.
Oiling Out / Sticky Gum	Rapid pH change or presence of too much organic solvent (MeOH/EtOH) during neutralization.	Seeding is critical. Adjust pH to 6.0, add seed crystals, then slowly titrate to 7.0. Reduce organic solvent content to <10% v/v.
High Ash Content (>1%)	Co-precipitation of inorganic salts (NaCl/KCl) during the neutralization step.	Wash the filter cake with ice-cold water (3x) . The zwitterion is sparingly soluble in cold water; salts are not.

Protocol: Isoelectric Precipitation Workflow

This method avoids the formation of the HCl salt, yielding the free zwitterion which is often required for subsequent coupling steps.

Figure 1: Optimized Isoelectric Precipitation Workflow to minimize oiling out.

Module 2: Chromatographic Purification (HPLC & Flash)

The Core Problem: "Ghost peaks" or severe tailing during analysis/purification. The Science: The secondary interactions between the basic piperidine and residual silanols on the column cause tailing. Furthermore, the amide group is polar, requiring specific mobile phase tuning to separate it from the hydrolyzed impurity (dicarboxylic acid).

Method Development FAQ

Q: Why does my peak split into two? A: You are likely operating near the pKa of the acid (pH ~4). Small fluctuations in local pH on the column cause the molecule to partition between ionized and unionized forms.

• Fix: Lock the pH. Use 0.1% TFA (pH ~2) to keep the acid protonated (neutral) and the amine protonated (charged). Or use 10mM Ammonium Bicarbonate (pH 10) to keep both ionized. Avoid pH 3-5.

Q: How do I separate the hydrolysis impurity (Dicarboxylic acid)? A: The hydrolysis impurity lacks the amide but has two carboxylic acid groups. It is more polar at high pH.

• Strategy: Use a HILIC mode or a C18-Polar Embedded column. Standard C18 often fails to retain the dicarboxylic acid sufficiently.

Recommended Preparative HPLC Conditions

Parameter	Acidic Method (Standard)	Basic Method (Alternative)
Column	C18 (e.g., XBridge BEH or Phenomenex Luna)	C18 Hybrid (High pH stable)
Mobile Phase A	Water + 0.1% Formic Acid	10mM Ammonium Bicarbonate (pH 10)
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	5% to 40% B over 20 min	5% to 35% B over 20 min
Detection	UV @ 230 nm (Benzoate absorption)	UV @ 230 nm
Advantage	Sharp peaks; volatile buffer for lyophilization.	Better separation of polar impurities.

Module 3: Impurity Profiling & Salt Removal

The Core Problem: The product is pure by HPLC but contains 20% w/w inorganic salts (NaCl/KCl) or hydrolyzes during drying.

Desalting Strategy

If isoelectric precipitation leaves high salt residues (common in large-scale synthesis), do not try to recrystallize from hot water alone—hydrolysis of the amide may occur.

Protocol: Resin Desalting (Diaion HP-20 / SP-207)

• Dissolve: Dissolve the crude solid in water at pH 10 (using NH₄OH).

• Load: Load onto a pre-conditioned HP-20 resin column. Salts will pass through; the organic molecule will bind.

• Wash: Wash with 5 CV (Column Volumes) of deionized water to remove all inorganic salts.

• Elute: Elute with 50% MeOH/Water.

• Concentrate: Rotovap at <40°C to avoid amide hydrolysis.

Impurity Identification Logic

Figure 2: Rapid diagnostic logic for impurity identification based on Relative Retention Time (RRT).

References

• ChemicalBook. (2025).[1] Benzoic acid, 4-[[4-(aminocarbonyl)-1-piperidinyl]methyl]- Properties and Suppliers. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 736532, 4-(4-Methylpiperazin-1-yl)benzoic acid. (Analogous zwitterion purification data). Link

• BenchChem. (2025).[2] HPLC Analysis of Benzoic Acid and Its Derivatives. Link

• Williams, R. (2022).[3] pKa Data Compiled by R. Williams. Organic Chemistry Data. (Source for pKa estimation of benzoic/piperidine systems). Link

Sources

• 1. Benzoic acid, 4-[[4-(aminocarbonyl)-1-piperidinyl]methyl]- | 938143-02-3 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organicchemistrydata.org [organicchemistrydata.org]

Resolving stability challenges of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid in solution

Executive Summary

You are likely working with 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid , a critical intermediate or metabolite often associated with muscarinic antagonists like Revefenacin .[1]

This molecule presents a classic "Solubility-Stability Paradox." Structurally, it contains a basic piperidine nitrogen and an acidic benzoic acid tail, making it a zwitterion . Simultaneously, it possesses a primary amide (carbamoyl group) susceptible to hydrolysis.

• The Trap: At neutral pH (near its isoelectric point), it is least soluble (precipitates).

• The Risk: To dissolve it, you often adjust pH to extremes (acidic/basic), which unfortunately catalyzes the hydrolysis of the amide group into a dicarboxylic acid impurity.

This guide provides the protocols to navigate this trade-off.

Module 1: The Solubility Challenge (Zwitterionic Behavior)

The Issue: Users often report that the compound "crashes out" of aqueous buffers at pH 6.0–8.0 or precipitates upon dilution from DMSO.

Technical Insight: This molecule is amphoteric.

• Acidic Moiety: Benzoic Acid (

  )

• Basic Moiety: Tertiary Piperidine Amine (

  )

• Isoelectric Point (pI):

At pH

7, the molecule exists primarily as a zwitterion (net charge 0), which has the highest lattice energy and lowest solvation energy, leading to precipitation.

Troubleshooting Protocol: Solubilization

Solvent System	Suitability	Notes
Water (pH 7)	🔴 Poor	High risk of precipitation. Avoid for stock solutions.
0.1N HCl	🟢 Good	Protonates the amine and acid. Warning: Accelerates hydrolysis if stored >4 hours.
0.1N NaOH	🟡 Moderate	Deprotonates the acid. Soluble, but base-catalyzed hydrolysis is often faster than acid-catalyzed.
DMSO	🟢 Excellent	Recommended for Stock (10–20 mM). Store at -20°C.

Step-by-Step Solubilization for Biological Assays:

• Primary Stock: Dissolve solid in 100% DMSO to 10 mM.

• Intermediate Dilution: Do not dilute directly into pH 7.4 PBS.

• Correct Method: Dilute DMSO stock 1:10 into a slightly acidic buffer (e.g., Citrate buffer pH 5.0) immediately before use. The slight acidity keeps the amine protonated (

  ) and improves solubility without being acidic enough to cause rapid hydrolysis.

Module 2: Chemical Stability (Degradation Pathways)

The Issue: New peaks appearing in HPLC chromatograms (typically at lower retention times) after 24 hours in solution.

Mechanism: The primary amide (

) is the "weak link." In aqueous solution, it undergoes hydrolysis to form the corresponding carboxylic acid (a dicarboxylic acid derivative). This reaction is irreversible .

• Degradant ID: 4-((4-carboxypiperidin-1-yl)methyl)benzoic acid.[2]

• Detection: This degradant is more polar than the parent; it will elute earlier on Reverse Phase C18 HPLC.

Visualizing the Degradation Logic

Figure 1: Primary degradation and physical instability pathways. Hydrolysis is the dominant chemical risk in aqueous solution.

Module 3: Experimental FAQ & Troubleshooting

Q1: I see a "double peak" on my LC-MS. Is this a mixture of isomers?

• Answer: Unlikely to be isomers if the material is pure. This is often "On-Column Dissociation" or pH mismatch.

• Fix: Ensure your mobile phase pH is controlled. If using TFA (pH ~2), the zwitterion is fully protonated. If using Ammonium Acetate (pH ~5-6), you may see peak broadening due to proton exchange at the piperidine nitrogen. Recommendation: Use 0.1% Formic Acid in water/acetonitrile.

Q2: Can I autoclave a solution of this compound?

• Answer: Absolutely NOT.

• Reason: The high temperature (121°C) and pressure will drive the amide hydrolysis to near completion within minutes.

• Alternative: Sterile filter using a 0.22 µm PVDF or PES membrane.

Q3: How do I store the stock solution?

• Protocol:

  • Dissolve in anhydrous DMSO.

  • Aliquot into small amber vials (avoid repeated freeze-thaw).

  • Store at -20°C or -80°C.

  • Shelf Life: Stable for 6–12 months in DMSO at -20°C. Aqueous solutions must be prepared fresh daily.

Module 4: Diagnostic Decision Tree

Use this flow to resolve stability issues in real-time.

Figure 2: Rapid diagnostic logic for solution-phase issues.

References

• Revefenacin and Related Impurities: Benzoic acid, 4-[[4-(aminocarbonyl)-1-piperidinyl]methyl]-.[1][2] National Center for Biotechnology Information. PubChem Compound Summary for CID 54683526. Accessed Oct 2023.[3] Link

• Amide Hydrolysis Kinetics: Hydrolysis of Amides. Chemistry LibreTexts. Detailed mechanisms of acid/base catalyzed amide degradation. Link

• Zwitterionic Solubility Profiles: Solubility-pH profiles of some acidic, basic and amphoteric drugs. Bergström, C.A.S., et al. (2007). Explains the U-shaped solubility curve of ampholytes. Link

• Piperidine Oxidation: Oxidative degradation mechanisms for amines. ResearchGate. Discusses N-oxide formation in tertiary amines. Link

Sources

• 1. Benzoic acid, 4-[[4-(aminocarbonyl)-1-piperidinyl]methyl]- | 938143-02-3 [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Strategies for Removing Unreacted Piperidine from 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center. This guide provides researchers, scientists, and drug development professionals with in-depth strategies and troubleshooting advice for the purification of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid, specifically focusing on the removal of residual piperidine. Our approach is rooted in fundamental chemical principles to ensure robust, reproducible results.

Section 1: Understanding the Chemistry of Separation

Effective purification begins with a clear understanding of the physicochemical differences between the target compound and the impurity.

Q: What is the key chemical principle to exploit when separating 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid from piperidine?

A: The most significant difference to exploit is the variation in their acid-base properties. Your target molecule, 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid, is zwitterionic; it possesses both an acidic carboxylic acid group and a basic tertiary amine within the piperidine ring. In contrast, piperidine is a simple, moderately strong secondary amine base.[1] The pKa of the conjugate acid of piperidine is approximately 11.1.[2][3] This makes it significantly more basic than the tertiary amine in your product and allows for selective protonation and phase separation through liquid-liquid extraction.

Table 1: Physicochemical Properties Comparison

Property	4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid	Piperidine	Rationale for Separation
Molecular Weight	262.3 g/mol [4]	85.15 g/mol [2][5]	The significant size difference aids in separation by crystallization and reduces the product's solubility in water compared to the small piperidinium salt.
Physical State	Solid[4]	Colorless Liquid[1][2]	The difference in physical state makes recrystallization a highly effective method for removing the liquid impurity.
Boiling Point	N/A (Decomposes)	106 °C[1][2]	Piperidine's volatility allows for its partial removal by evaporation, but this is insufficient for high purity.
Acidity (pKa)	~4-5 (for -COOH)	N/A	The acidic proton on the benzoic acid group allows the target compound to be solubilized in aqueous base, though this is not useful for removing a basic impurity.
Basicity (pKaH)	~8-9 (for R₃N) (Predicted)	~11.1[2][3][6]	This is the key difference. Piperidine is a much stronger base and will be selectively protonated by a weak or dilute acid, driving it into an aqueous phase.
Solubility	Slightly soluble in water and methanol[4]	Miscible with water and most organic solvents[1][5]	Piperidine's high miscibility can make it a persistent impurity, but its protonated salt form is highly water-soluble, facilitating extraction.

Section 2: Troubleshooting Guide - Common Scenarios

This section addresses specific issues you may encounter during the purification process in a direct question-and-answer format.

Q1: My initial analysis (NMR/LC-MS) shows high levels of residual piperidine after evaporating the reaction solvent. What is the most robust method to remove it?

A1: The most reliable and universally applicable method is an acid-base liquid-liquid extraction . This technique leverages the significant difference in basicity between piperidine and your target compound. By washing an organic solution of your crude product with dilute aqueous acid, the more basic piperidine is selectively protonated, forming a water-soluble salt that partitions into the aqueous layer.

The general workflow is to dissolve your crude product in a water-immiscible organic solvent (like ethyl acetate or dichloromethane), wash with dilute acid, separate the layers, and then isolate your product from the organic phase.

Caption: Workflow for Piperidine Removal via Acidic Extraction.

Q2: I performed an acid wash as suggested, but my product yield is very low. Did I lose my product in the aqueous acid washes?

A2: This is a common and valid concern. Your product is zwitterionic and has a basic tertiary amine that can also be protonated by the acid, increasing its aqueous solubility. While it is much larger and more lipophilic than piperidine, some loss to the aqueous layer is possible, especially if a strong acid or multiple washes are used.

Troubleshooting Steps:

• Back-Extraction: Combine all your aqueous acid washes in the separatory funnel and extract them 1-2 times with a fresh portion of organic solvent (e.g., ethyl acetate). This will recover any product that partitioned into the aqueous phase.

• Use a Milder Acid: Instead of 1M HCl, consider using a 5-10% aqueous solution of citric acid. Citric acid is sufficiently acidic to protonate piperidine but may be less aggressive in protonating the bulkier tertiary amine of your product, thus minimizing its transfer to the aqueous phase.

• pH Adjustment: After the acid wash, you can carefully adjust the pH of the organic layer's subsequent aqueous washes (like a brine wash) to be near neutral to ensure your product's carboxylic acid is not deprotonated, which would also increase its aqueous solubility.

Q3: My product is a solid that should be pure, but it's an oil or gummy solid due to piperidine contamination. How can I use crystallization to purify it?

A3: Recrystallization is an excellent method for removing a liquid impurity like piperidine from a solid product.[7] The key is to find a solvent or solvent system where your product's solubility is highly temperature-dependent, while piperidine remains soluble even at low temperatures.

Experimental Protocol: Screening for a Recrystallization Solvent

• Place ~20-30 mg of your crude product into several small test tubes.

• To each tube, add a different solvent from the table below, drop by drop, until the solid just dissolves at room temperature. Note the volume. A good candidate will require a significant volume, indicating low room-temperature solubility.

• For tubes where the solid did not dissolve, gently heat the mixture. A suitable solvent will dissolve the compound upon heating.

• Allow the heated, clear solutions to cool slowly to room temperature, then place them in an ice bath.

• The best solvent will be one in which the product dissolves when hot but forms a high yield of crystals upon cooling.

Table 2: Suggested Solvents for Recrystallization Screening

Solvent / System	Class	Rationale
Ethanol / Water	Protic / Polar	The product may be soluble in hot ethanol; adding water as an anti-solvent can induce crystallization.
Isopropanol (IPA)	Protic / Polar	Often a good choice for polar molecules, providing a steep solubility curve.
Acetonitrile	Aprotic / Polar	Can be effective for compounds with hydrogen bonding capabilities.
Methanol	Protic / Polar	High dissolving power; may need an anti-solvent or very low temperatures for good recovery.

Once a suitable solvent is found, perform a bulk recrystallization. Dissolve the crude material in the minimum amount of hot solvent, allow it to cool slowly, and collect the purified crystals by filtration.

Section 3: Frequently Asked Questions (FAQs)

Q: Why isn't simple evaporation under high vacuum sufficient to remove all the piperidine? A: While piperidine is more volatile than your product (B.P. 106 °C), it can form strong hydrogen bonds with your molecule (specifically with the carboxylic acid and carbamoyl groups). This intermolecular association can reduce its effective vapor pressure, making it difficult to remove the final traces completely, even under high vacuum.

Q: Can I use a basic wash (e.g., with aqueous NaHCO₃) to purify my product? A: A basic wash is not recommended for removing a basic impurity like piperidine. Adding a base would deprotonate your product's carboxylic acid, forming a sodium carboxylate salt and making it highly water-soluble. While this could theoretically leave the free-base piperidine in an organic layer, it complicates the purification and risks losing your product entirely to the aqueous phase. Acidic washes are the correct strategy.

Q: Are there scavenger resins that can be used to remove piperidine? A: Yes. Solid-phase extraction using a scavenger resin is a viable, albeit more expensive, alternative. You can use a strong acid ion-exchange resin (e.g., Dowex® 50WX8) or a silica-based scavenger resin with sulfonic acid groups (Si-TsOH). The crude product is dissolved in a suitable solvent and passed through a cartridge containing the resin. The basic piperidine is captured by the acidic resin, while your (less basic) product elutes. This method is particularly useful for small-scale purifications or when liquid-liquid extraction proves difficult.

Section 4: The Chemistry of Acidic Extraction

The success of the primary purification method relies on the selective protonation of piperidine.

Caption: Selective Protonation and Phase Transfer of Piperidine.

During the wash, the highly basic piperidine is protonated by hydrochloric acid to form the piperidinium cation. This charged species is highly polar and readily dissolves in the aqueous layer, effectively removing it from the organic phase containing your product.

References

• Wikipedia. Piperidine. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 8082, Piperidine. [Link]

• Solubility of Things. Piperidine. [Link]

• Ataman Kimya. PIPERIDINE. [Link]

• ResearchGate. pKa values of azeditine (4 a), pyrrolidine (5 a), piperidine (6 a), and their mono‐ and difluorinated derivatives. [Link]

• Master Organic Chemistry. Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). [Link]

• Oreate AI Blog. Understanding Piperidine: Properties, Uses, and Safety Precautions. [Link]

• The Merck Index. Piperidine. [Link]

Sources

• 1. Piperidine - Wikipedia [en.wikipedia.org]
• 2. Piperidine | C5H11N | CID 8082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Benzoic acid, 4-[[4-(aminocarbonyl)-1-piperidinyl]methyl]- | 938143-02-3 [chemicalbook.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Piperidine CAS#: 110-89-4 [m.chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Interpreting the NMR Spectra of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid

For researchers and professionals in drug development, the precise structural elucidation of novel chemical entities is a cornerstone of rigorous scientific practice. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool in this endeavor, providing detailed insights into the molecular architecture of organic compounds. This guide offers an in-depth, experience-driven approach to interpreting the ¹H and ¹³C NMR spectra of 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid, a molecule of interest in medicinal chemistry.

Our discussion will move beyond a simple recitation of expected chemical shifts. We will delve into the causal factors governing these shifts, the logic behind peak assignments, and a comparative analysis with related structural motifs to provide a comprehensive and trustworthy interpretation.

Molecular Structure and Predicted Spectral Features

The structure of 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid combines three key fragments: a para-substituted benzoic acid, a piperidine ring with a carbamoyl group, and a methylene linker. Understanding the electronic environment of each proton and carbon atom within these fragments is paramount to a successful spectral interpretation.

¹H NMR Spectral Interpretation: A Proton-by-Proton Analysis

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. The key parameters we will analyze are the chemical shift (δ), which indicates the electronic environment of the proton; the integration, which reveals the number of protons giving rise to a signal; and the splitting pattern (multiplicity), which provides information about neighboring protons.[1][2]

Expected ¹H NMR Data in DMSO-d₆

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Rationale
H-1 (COOH)	~12.9	Singlet (broad)	1H	The acidic proton of the carboxylic acid is highly deshielded and often appears as a broad singlet.[3]
H-3, H-5 (Aromatic)	~7.9	Doublet	2H	These protons are ortho to the electron-withdrawing carboxylic acid group, leading to a downfield shift. They will appear as a doublet due to coupling with H-2 and H-6.[4]
H-2, H-6 (Aromatic)	~7.4	Doublet	2H	These protons are meta to the carboxylic acid and ortho to the alkyl substituent. Their chemical shift is influenced by both groups. They will appear as a doublet due to coupling with H-3 and H-5.[4]
H-7 (CH₂)	~3.5	Singlet	2H	The methylene protons are adjacent to the electron-withdrawing benzene ring and the nitrogen of the piperidine, causing a downfield shift. The signal is expected to be a singlet as there are no adjacent protons to couple with.
H-8, H-12 (Piperidine, axial & equatorial)	~2.9	Multiplet	2H	These protons are on the carbons adjacent to the nitrogen atom and are deshielded. The axial and equatorial protons may exhibit different chemical shifts.
H-10 (Piperidine)	~2.5	Multiplet	1H	This proton is on the same carbon as the carbamoyl group. Its chemical shift will be influenced by the amide functionality.
H-9, H-11 (Piperidine, axial & equatorial)	~1.8 - 2.0	Multiplet	4H	These are the remaining piperidine ring protons. The axial and equatorial protons will likely have different chemical shifts and will show complex splitting patterns.
H-13 (CONH₂)	~7.2 and ~6.8	Singlet (broad)	2H	The two protons of the primary amide will be deshielded and may appear as two separate broad singlets due to restricted rotation around the C-N bond.

¹³C NMR Spectral Interpretation: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule. Due to the low natural abundance of ¹³C, coupling between adjacent carbons is not observed.[5]

Expected ¹³C NMR Data in DMSO-d₆

Carbon Assignment	Predicted Chemical Shift (ppm)	Rationale
C-1 (COOH)	~167	The carbonyl carbon of the carboxylic acid is highly deshielded and appears significantly downfield.[5][6][7]
C-4 (Aromatic)	~143	This is a quaternary carbon attached to the electron-withdrawing carboxylic acid group.
C-2, C-6 (Aromatic)	~129	These carbons are ortho to the carboxylic acid group.
C-3, C-5 (Aromatic)	~129	These carbons are meta to the carboxylic acid group. Their chemical shifts are similar to C-2 and C-6 in para-disubstituted benzenes.
C-7 (CH₂)	~62	This methylene carbon is attached to both the aromatic ring and the nitrogen atom, leading to a downfield shift.
C-8, C-12 (Piperidine)	~53	These carbons are adjacent to the nitrogen atom and are deshielded.
C-10 (Piperidine)	~41	This carbon is attached to the carbamoyl group.
C-9, C-11 (Piperidine)	~29	These are the remaining piperidine ring carbons.
C-13 (CONH₂)	~176	The carbonyl carbon of the amide group is also highly deshielded.

Comparative Analysis with Structurally Related Compounds

To build confidence in our spectral assignments, we can compare the expected shifts with experimental data from similar molecules.

• 4-Methylbenzoic Acid : The aromatic protons in 4-methylbenzoic acid appear at approximately 7.84 ppm (d, 2H) and 7.29 ppm (d, 2H).[3] This supports our prediction for the aromatic region of our target molecule, with the understanding that the piperidinomethyl substituent will have a slightly different electronic effect than a simple methyl group.

• Piperidine : The protons on the carbons adjacent to the nitrogen in piperidine resonate around 2.79 ppm, while the other ring protons appear around 1.58-1.46 ppm.[8] In our target molecule, the attachment of the benzyl group to the nitrogen will cause a downfield shift of the adjacent protons (H-8, H-12).

• Isonipecotamide (4-Carbamoylpiperidine) : The presence of the carbamoyl group at the 4-position of the piperidine ring will influence the chemical shifts of the ring protons and carbons, particularly H-10 and C-10.

Experimental Protocol for NMR Analysis

Achieving high-quality NMR spectra is contingent upon meticulous sample preparation and appropriate instrument parameter selection.[9]

Step-by-Step Methodology:

• Sample Preparation :

  • Weigh 5-10 mg of 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is a suitable solvent for this compound due to its ability to dissolve polar compounds and its high boiling point.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup :

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.[3]

  • Lock the spectrometer on the deuterium signal of the DMSO-d₆.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• Data Acquisition :

  • ¹H NMR : Acquire the spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • ¹³C NMR : Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C. A relaxation delay may be necessary to ensure accurate integration of quaternary carbons, although quantitative ¹³C NMR is not typically the primary goal.

Visualizing the Interpretation Workflow

The following diagram illustrates the logical flow for interpreting the NMR spectra of our target compound.

Caption: Workflow for the interpretation of NMR spectra.

Conclusion

The structural elucidation of 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid through NMR spectroscopy is a systematic process that relies on a foundational understanding of chemical principles and a comparative approach with known compounds. By carefully analyzing the chemical shifts, integration, and splitting patterns in both the ¹H and ¹³C NMR spectra, researchers can confidently confirm the identity and purity of this molecule, a critical step in the drug development pipeline. This guide provides a framework for such an analysis, grounded in both theoretical knowledge and practical application.

References

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• Scott, K. N. (1972). Carbon-13 nuclear magnetic resonance of biologically important aromatic acids. I. Chemical shifts of benzoic acid and derivatives. Journal of the American Chemical Society, 94(24), 8564–8568.
• MIT OpenCourseWare. (n.d.). APPENDIX 2: ¹H NMR Spectral parameters for substituted benzenes.
• The Royal Society of Chemistry. (n.d.). Supplementary Information.
• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid.
• Supporting Information. (n.d.). The Royal Society of Chemistry.
• Wang, Y., et al. (2017). Discovery of 4-benzoylpiperidine and 3-(piperidin-4-yl)benzo[d]isoxazole derivatives as potential and selective GlyT1 inhibitors. European Journal of Medicinal Chemistry, 138, 1058-1070.

• Kayamba, F., et al. (2012). ¹H NMR spectra showing the clear difference between piperidine and pyrrolidine amides. ResearchGate. Retrieved from [Link]

• ChemicalBook. (n.d.). Piperidine(110-89-4) 1H NMR spectrum.
• Orozco-Castañeda, H. J., et al. (2022). Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. Molbank, 2022(3), M1407.
• Pharmaffiliates. (n.d.). 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid.
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A Comparative Guide to the Post-Reaction Structural Integrity Validation of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid

In the landscape of drug development, the unequivocal confirmation of a molecule's structure and purity after synthesis is not merely a procedural checkpoint; it is the bedrock of all subsequent pharmacological and toxicological evaluation. For a molecule like 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid, an intermediate with potential therapeutic applications, establishing its structural integrity is paramount. An erroneous structural assignment or the presence of uncharacterized impurities can lead to misinterpreted biological data, jeopardizing patient safety and resulting in significant financial and temporal losses.

This guide provides an in-depth, technically-grounded framework for the validation of 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid. Moving beyond a simple checklist of techniques, we will explore the causality behind our analytical choices, presenting a multi-pronged, self-validating workflow that ensures the highest degree of confidence in the final compound. We will compare the expected analytical data of the target molecule with potential synthetic precursors and side-products, providing a holistic validation strategy.

The Analytical Gauntlet: A Multi-Technique Approach

No single analytical technique can definitively confirm both the structure and purity of a newly synthesized compound. A robust validation relies on the orthogonal and complementary data obtained from several methods. Our approach integrates Nuclear Magnetic Resonance (NMR) spectroscopy for primary structure elucidation, Mass Spectrometry (MS) for molecular weight confirmation, and High-Performance Liquid Chromatography (HPLC) for purity assessment.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", margin=0.1, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} endot Caption: Overall workflow for post-reaction validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

NMR spectroscopy is the most powerful tool for the de novo structural elucidation of organic compounds, providing detailed information about the chemical environment and connectivity of atoms.[1][2] For 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid, a combination of 1D (¹H, ¹³C) and 2D experiments is essential to unambiguously assign the structure.

Expertise in Action: We don't just look for peaks; we look for correlations that build the molecular scaffold. The key challenge is confirming the connectivity between the benzoic acid ring and the piperidine ring via the methylene (-CH₂-) bridge. A Heteronuclear Multiple Bond Correlation (HMBC) experiment is non-negotiable here. It allows us to see correlations between protons and carbons that are 2-3 bonds away, providing the definitive link.[3]

dot graph G { layout=neato; node [shape=none, margin=0, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9, color="#EA4335", penwidth=1.5];

} endot Caption: Key HMBC correlations confirming molecular connectivity.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the purified, dry compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆, which will solubilize the polar molecule and allow observation of the amide and carboxylic acid protons). Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).[1]

• ¹H NMR Acquisition: Acquire a standard proton spectrum. We expect to see distinct signals for the aromatic protons (two doublets), the benzylic methylene singlet, and complex multiplets for the piperidine ring protons, in addition to broad signals for the -NH₂ and -COOH protons.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment is recommended to differentiate between CH, CH₂, and CH₃ groups, which is invaluable for assigning the piperidine carbons.[2]

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks, primarily within the piperidine ring.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton directly to its attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify the crucial 2- and 3-bond correlations that piece the fragments together, as illustrated in the diagram above.

Mass Spectrometry (MS): The Molecular Weigh-In

MS provides the molecular weight of the compound, serving as a fundamental check on the molecular formula.[4] High-Resolution Mass Spectrometry (HRMS) is particularly powerful, as it can determine the mass with enough accuracy to predict the elemental composition.[5][6]

Trustworthiness Check: The value of MS lies in its precision. We compare the experimentally observed mass-to-charge ratio (m/z) with the theoretically calculated mass for the expected molecular formula (C₁₄H₁₈N₂O₃, Mol. Weight: 262.31 g/mol ). An observed mass within a narrow tolerance (e.g., ± 5 ppm) in HRMS provides very high confidence in the elemental composition.

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~10-100 µg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Instrumentation: Use a Liquid Chromatography system coupled to a mass spectrometer, typically with an Electrospray Ionization (ESI) source, which is well-suited for polar molecules.

• Analysis:

  • Inject the sample. The LC component will separate the main compound from any immediate impurities.

  • Acquire the mass spectrum in positive ion mode. We expect to see the protonated molecule [M+H]⁺ at an m/z of approximately 263.13.

  • The fragmentation pattern observed in tandem MS (MS/MS) experiments can provide further structural confirmation by showing characteristic losses (e.g., loss of the carbamoyl group).[6]

High-Performance Liquid Chromatography (HPLC): The Purity Litmus Test

While NMR and MS confirm the structure of the main component, they are not inherently quantitative for purity assessment. HPLC is the gold standard for determining the purity of a pharmaceutical compound by separating it from starting materials, by-products, and degradants.[7][8]

Comparative Analysis: The power of HPLC is in its ability to resolve the target compound from structurally similar molecules. A well-developed method should be able to separate 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid from its key starting materials, such as 4-formylbenzoic acid and isonipecotamide (piperidine-4-carboxamide).

Experimental Protocol: Reverse-Phase HPLC Purity Assay

• System: An HPLC system with a UV or Diode Array Detector (DAD).

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a standard starting point.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution: A typical gradient might run from 5% B to 95% B over 15-20 minutes. This ensures that both polar starting materials and potentially less polar by-products are eluted and resolved.

• Detection: Monitor at a wavelength where the benzoic acid chromophore has strong absorbance (e.g., 254 nm).

• Data Analysis: The purity is calculated based on the area percent of the main peak relative to the total area of all observed peaks. Per ICH guidelines, impurities should be identified and quantified.[7]

Data Summary and Comparison

The following tables summarize the expected analytical results for the target compound and compare them against potential impurities.

Table 1: Expected Analytical Data for Validated Compound

Technique	Parameter	Expected Value for 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid
¹H NMR (DMSO-d₆)	Aromatic Protons	~7.9 ppm (d, 2H), ~7.4 ppm (d, 2H)
Methylene Protons	~3.5 ppm (s, 2H)
Piperidine Protons	Complex multiplets, ~1.5 - 2.9 ppm
Amide Protons	~7.2 ppm (br s, 1H), ~6.7 ppm (br s, 1H)
Acid Proton	>12 ppm (br s, 1H)
¹³C NMR (DMSO-d₆)	Carbonyl Carbons	~175 ppm (Carboxamide), ~167 ppm (Acid)
Aromatic Carbons	~128 - 145 ppm
Methylene Carbon	~62 ppm
Piperidine Carbons	~28 - 52 ppm
HRMS (ESI+)	[M+H]⁺ (m/z)	Calculated: 263.1390, Observed: within ± 5 ppm
HPLC	Retention Time (tR)	Method-dependent, should be a single, sharp, major peak
Purity	>98% (area %)

Table 2: Comparative Data of Target vs. Potential Impurities

Compound	Key Differentiating Feature(s)
4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid (Target)	Presence of all expected signals in NMR; Correct MW by MS.
4-Formylbenzoic acid (Starting Material)	Presence of an aldehyde proton signal (~10 ppm) in ¹H NMR and carbon signal (~192 ppm) in ¹³C NMR. Lower MW by MS. Will have a significantly different (likely earlier) retention time in RP-HPLC.
Isonipecotamide (Starting Material)	Absence of aromatic and benzylic signals in NMR. Much lower MW by MS. Will be very polar and elute very early in RP-HPLC.
Dimeric Impurity (Self-reaction product)	Significantly higher molecular weight (~double) observed by MS. More complex NMR spectrum.

Conclusion

The validation of 4-((4-carbamoylpiperidin-1-yl)methyl)benzoic acid is a systematic process that builds a case for the compound's identity and purity through the convergence of evidence. By integrating the structural mapping from NMR, the molecular weight confirmation from MS, and the quantitative purity data from HPLC, we establish a self-validating system. This rigorous, multi-faceted approach ensures that the material proceeding to further stages of drug discovery and development is of the highest possible quality and integrity, fulfilling the fundamental requirements of scientific accuracy and regulatory compliance.[9]

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid

Introduction: As a novel compound often utilized in pharmaceutical research and drug development, 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid (CAS No. 938143-02-3) requires meticulous handling, not only during its application but critically, through to its final disposal.[1][2] This guide provides essential, direct procedural guidance for researchers and laboratory professionals. Our objective is to move beyond simple checklists, offering a framework grounded in chemical principles and regulatory awareness to ensure operational safety, environmental stewardship, and institutional compliance. The protocols herein are designed to be self-validating systems, embedding safety and logic into the workflow from the point of waste generation to its ultimate disposal.

Section 1: Hazard Profile and the Precautionary Principle

A thorough understanding of a chemical's hazard profile is the foundation of its safe management. While a comprehensive, peer-reviewed Safety Data Sheet (SDS) for 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid is not widely available, we can infer its likely hazards through structural analogy to its core components: a benzoic acid moiety and a substituted piperidine ring.

Benzoic acid is a known irritant to the skin and eyes.[3] Similarly, related piperidine and piperazine-substituted aromatic compounds are frequently classified as causing skin irritation, serious eye damage, and respiratory irritation.[4][5][6] Therefore, in the absence of specific data, we must apply the Precautionary Principle : the compound should be handled as if it possesses these hazards.

Table 1: Anticipated Hazard Profile and Recommended Precautions

Anticipated Hazard	Basis of Inference (Similar Compounds)	Recommended Immediate Precaution
Skin Irritation / Corrosion	Benzoic acid, various piperazine/piperidine-substituted acids[3][4][6]	Wear nitrile or neoprene gloves. Wash hands thoroughly after handling. Remove and launder contaminated clothing before reuse.[4]
Serious Eye Damage / Irritation	Benzoic acid, various piperazine/piperidine-substituted acids[3][4][6]	Wear ANSI Z87.1-compliant safety glasses or chemical splash goggles.[4]
Acute Oral Toxicity	Harmful if swallowed classification for similar structures[4][5]	Do not eat, drink, or smoke in the laboratory. If swallowed, seek immediate medical attention.[4]
Respiratory Tract Irritation	Potential for dust inhalation; STOT SE 3 classification for similar compounds[4][6]	Handle solids in a well-ventilated area or chemical fume hood to minimize dust generation.

| Aquatic Toxicity | Harmful to aquatic life classification for related aromatic acids[7] | Do not allow the product to enter drains or waterways.[8] |

Section 2: Foundational Protocols: Waste Segregation and Containment

Effective waste management begins at the source. The single most critical error in a laboratory is the improper mixing of incompatible waste streams, which can lead to dangerous reactions and complicates disposal.[9]

Step-by-Step Waste Collection Protocol:

• Designate a Satellite Accumulation Area (SAA): Before beginning work, identify a specific location in the lab, at or near the point of generation, for waste containers.[10] This area should be under the direct control of laboratory personnel and situated in a secondary containment tray within a ventilated cabinet or fume hood.

• Select Appropriate Waste Containers:

  • Solids: Use a wide-mouth, high-density polyethylene (HDPE) or glass container with a screw-top lid. This includes the pure compound, contaminated weigh boats, wipes, and filter papers.

  • Liquids: Use separate, clearly marked HDPE or glass containers for aqueous and organic solvent waste. Never mix these two streams.[11] Ensure the container material is compatible with the solvents used.

• Immediate and Proper Labeling: As soon as the first drop of waste enters a container, it must be labeled.[10] An effective label includes:

  • The words "HAZARDOUS WASTE"

  • Full chemical names of all contents (no abbreviations or formulas). For example: "4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid, Methanol, Water".

  • The approximate percentage of each component.

  • The date accumulation started.

  • The relevant hazard characteristics (e.g., Irritant, Aquatic Toxin).

• Keep Containers Closed: Waste containers must be securely closed at all times, except when actively adding waste.[9] This prevents the release of vapors and reduces the risk of spills.

Section 3: Disposal Decision Workflow

The physical form and context of the chemical waste dictate its proper disposal path. This workflow diagram illustrates the decision-making process for segregating different waste streams containing 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid.

Caption: Decision workflow for segregating waste streams of 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid.

Section 4: Specific Disposal Protocols

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, when handling chemical waste.[10]

Protocol 4.1: Disposal of Solid Waste

This includes unused or expired pure compounds, reaction byproducts, and contaminated materials like gloves, weigh paper, or silica gel.

• Transfer: Carefully transfer solid waste into the designated "SOLID HAZARDOUS WASTE" container located in the SAA.

• Avoid Dust: Minimize the generation of dust. If the material is a fine powder, conduct transfers within a chemical fume hood.

• Labeling: Ensure the container is accurately labeled with all components.

• Closure: Securely close the container lid immediately after adding the waste.

Protocol 4.2: Disposal of Liquid Waste

This applies to solutions from experiments, chromatography fractions, and rinsates.

• Segregation:

  • Dispose of aqueous solutions into the "AQUEOUS HAZARDOUS WASTE" container.

  • Dispose of organic solvent solutions into the appropriate "ORGANIC HAZARDOUS WASTE" container (e.g., halogenated or non-halogenated, as per your institution's policy).

• Transfer: Use a funnel to carefully pour the liquid waste into the container, avoiding splashes and drips.

• Container Volume: Do not fill liquid waste containers beyond 90% capacity to allow for vapor expansion and prevent spills.

• Labeling & Closure: Update the label with the added chemicals and their volumes. Securely close the container.

Protocol 4.3: Decontamination and Disposal of Empty Containers

An "empty" container that once held the pure compound must be properly decontaminated or disposed of as hazardous waste.

• Triple Rinse: For glass or solvent-compatible plastic containers, perform a "triple rinse".[10]

  • Add a small amount of a suitable solvent (one that readily dissolves the compound, like methanol or ethanol) to the container.

  • Secure the lid and swirl to rinse all interior surfaces.

  • Pour the rinsate into the appropriate liquid hazardous waste container.

  • Repeat this process two more times.

• Disposal of Rinsed Container: After the triple rinse, the container can often be disposed of in the normal laboratory glass waste, but you must first deface the original label to prevent confusion.[10] Consult your EHS office for confirmation.

• Disposal of Unrinsed Containers: If the container cannot be rinsed, it must be disposed of as solid hazardous waste.

Protocol 4.4: Spill Management

• Alert & Secure: Alert personnel in the immediate area. If the spill is large or involves volatile solvents, evacuate and contact EHS.

• Contain: For a small spill of the solid, gently cover it with an absorbent material. Moisten the material slightly with water to prevent dust from becoming airborne.[3]

• Clean-Up: Using a scoop or brush and dustpan, carefully collect the absorbed spill material.

• Dispose: Place the collected material and any contaminated cleaning supplies into the "SOLID HAZARDOUS WASTE" container.

• Decontaminate: Wipe the spill area with a suitable solvent and dispose of the wipes as solid hazardous waste.

Section 5: Regulatory Compliance and Final Disposition

In the United States, the disposal of chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[12][13] As the generator of the waste, your laboratory is legally responsible for its proper identification and management until its final disposal.[14][15]

Your primary resource and partner in this process is your institution's Environmental Health and Safety (EHS) office .[10] All the protocols described above are designed to ensure waste is collected safely and in a manner that is compliant for pickup by EHS.

Final Steps:

• When a waste container is full (or has been in accumulation for the maximum time allowed by your institution, often 90-180 days), seal it securely.

• Complete a hazardous waste pickup request form as required by your EHS office.

• EHS professionals will then transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF) for final destruction, typically via high-temperature incineration.[16]

By adhering to these procedures, you ensure a safe laboratory environment, protect our shared ecosystem, and maintain the high standard of professional responsibility expected in the scientific community.

References

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• Pharmaffiliates. (n.d.). 4-((4-Carbamoylpiperidin-1-yl)methyl)benzoic acid. Available at: [Link]

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• New Jersey Department of Health. (2009). Hazardous Substance Fact Sheet: Benzoic Acid. Available at: [Link]

• Capot Chemical Co., Ltd. (2010). MSDS of 4-((4-methylpiperazin-1-yl)methyl)benzoic acid dihydrochloride. Available at: [Link]

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• Capot Chemical Co., Ltd. (n.d.). MSDS of 4-Piperidin-4-YL-benzoic acid methyl ester. Available at: [Link]

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